![molecular formula C17H18ClNOS B3937162 2-(benzylthio)-N-(3-chloro-4-methylphenyl)propanamide](/img/structure/B3937162.png)
2-(benzylthio)-N-(3-chloro-4-methylphenyl)propanamide
Overview
Description
2-(benzylthio)-N-(3-chloro-4-methylphenyl)propanamide, commonly known as BTCP, is a chemical compound that has drawn significant attention in the scientific community. It is a synthetic compound that belongs to the class of amides and is used in various research applications. BTCP has shown promising results in various studies and is believed to have potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of BTCP is not fully understood. However, it is believed to work by inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters in the brain, which is believed to be responsible for its analgesic and anti-inflammatory properties.
Biochemical and Physiological Effects:
BTCP has been shown to have a number of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines in the brain, which is believed to be responsible for its anti-inflammatory properties. Additionally, BTCP has been found to reduce the levels of stress hormones in the brain, which is believed to be responsible for its potential use in the treatment of addiction.
Advantages and Limitations for Lab Experiments
BTCP has a number of advantages for use in lab experiments. It is a synthetic compound that is relatively easy to synthesize. Additionally, it has been extensively studied and its properties are well understood. However, there are also some limitations to its use in lab experiments. It is a relatively new compound and its long-term effects are not fully understood. Additionally, it is not widely available and can be expensive to synthesize.
Future Directions
There are a number of future directions for research on BTCP. One potential area of research is its use in the treatment of addiction. It has shown promising results in animal models, and further research is needed to determine its potential use in humans. Additionally, further research is needed to determine the long-term effects of BTCP and its potential use in the treatment of chronic pain and inflammation.
Conclusion:
In conclusion, BTCP is a synthetic compound that has shown promising results in various scientific research applications. It has potential therapeutic applications in the treatment of pain, inflammation, and addiction. While there are limitations to its use in lab experiments, further research is needed to fully understand its potential uses and long-term effects.
Scientific Research Applications
BTCP has been extensively studied for its potential therapeutic applications. It has been found to possess analgesic properties and has been shown to be effective in reducing pain in animal models. Additionally, BTCP has been found to have anti-inflammatory properties and has been shown to reduce inflammation in animal models. BTCP has also been studied for its potential use in the treatment of addiction. It has been found to reduce the self-administration of cocaine and methamphetamine in animal models.
properties
IUPAC Name |
2-benzylsulfanyl-N-(3-chloro-4-methylphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNOS/c1-12-8-9-15(10-16(12)18)19-17(20)13(2)21-11-14-6-4-3-5-7-14/h3-10,13H,11H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVEMBLAVEKSZBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(C)SCC2=CC=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzylsulfanyl-N-(3-chloro-4-methylphenyl)propanamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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